Cas no 61448-29-1 (1,8-Nonanediol)

• Product Name: 1,8-Nonanediol
• CAS No: 61448-29-1
• MF: C₉H₂₀O₂
• MW: 160.253903388977
• CID: 478989
• PubChem ID: 109452
• Update Time: 2025-04-19

1,8-Nonanediol Chemical and Physical Properties

Names and Identifiers

• 1,8-Nonanediol
• nonane-1,8-diol
• SCHEMBL554197
• EINECS 271-234-0
• DTXSID70276078
• 61448-29-1
• EC 271-234-0

• Inchi： 1S/C9H20O2/c1-9(11)7-5-3-2-4-6-8-10/h9-11H,2-8H2,1H3
• InChI Key： WBSRHBNFOLDTGU-UHFFFAOYSA-N
• SMILES： OC(C)CCCCCCCO

Computed Properties

• Exact Mass: 160.1464
• Monoisotopic Mass: 160.146329876g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 7
• Complexity: 74
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 40.5Ų

Experimental Properties

• PSA: 40.46